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Compound of Interest

Compound Name: Tomatine hydrochloride

Cat. No.: B1683200

The following guide provides essential safety and logistical information for the proper disposal
of Tomatine hydrochloride, ensuring compliance with standard laboratory safety protocols
and environmental regulations. This information is intended for researchers, scientists, and
drug development professionals.

Hazard Identification and Classification

Tomatine hydrochloride is classified as a hazardous substance. Before handling, it is crucial
to be aware of its potential dangers. The primary hazards are summarized below.

Hazard .
. GHS Code Description Source
Classification
Acute Toxicity, Oral )
H302 Harmful if swallowed. [L1[2113114]
(Category 4)
Acute Aquatic Toxici Very toxic to aquatic
a v H400 _ Y a [1]
(Category 1) life.
) ] Very toxic to aquatic
Chronic Aquatic ] ] )
o H410 life with long lasting [1]
Toxicity (Category 1)
effects.

Due to its toxicity, especially to aquatic life, Tomatine hydrochloride must not be disposed of
via standard drains or as regular trash.[4][5] It requires disposal as hazardous chemical waste
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through an approved waste management program.[1][6]

Required Personal Protective Equipment (PPE)

When handling Tomatine hydrochloride for disposal, appropriate personal protective
equipment must be worn to minimize exposure.

Eye Protection: Safety goggles with side-shields.[1][2]

Hand Protection: Compatible protective gloves (e.g., nitrile).[1][2]

Body Protection: An impervious lab coat or clothing.[1][2]

Respiratory Protection: A suitable respirator should be used if there is a risk of dust or
aerosol formation.[1][2]

Step-by-Step Disposal Protocol

The disposal of Tomatine hydrochloride must be handled systematically to ensure safety and
regulatory compliance.

Step 1: Waste Segregation

» Do not mix Tomatine hydrochloride waste with other chemical waste streams unless they
are known to be compatible.

e Itis crucial to keep it separate from incompatible materials such as strong acids, strong
bases, strong oxidizing agents, and strong reducing agents.[1][2][7]

» Segregate chemical waste by compatibility, not alphabetically.[6]
Step 2: Container Selection and Preparation

o Choose a waste container that is chemically compatible with Tomatine hydrochloride.[5]
Plastic containers are often preferred over glass when compatibility is not an issue.[6]

e If reusing a chemical reagent container, it must be thoroughly triple-rinsed and dried to
prevent reactions with the waste. Rinsate from hazardous chemical containers must be
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collected as hazardous waste.[5]

e The container must have a tightly sealing lid to prevent leaks or spills.[5]
Step 3: Labeling the Waste Container
e The waste container must be clearly labeled as "Hazardous Waste."[6]

o Use your institution's hazardous waste tag or label. The label must include the following
information:

o Full chemical name: "Tomatine hydrochloride". Do not use abbreviations.[6]
o All chemical constituents and their approximate concentrations if it is a mixture.[5]
o The date when waste was first added to the container (generation date).[6]

o The origin of the waste (e.g., Department, Room Number, Principal Investigator's Name).

[6]

o Check marks for the appropriate hazard pictograms (e.g., Harmful, Environmentally
Hazardous).[6]

Step 4: Waste Accumulation and Storage

Store the sealed and labeled hazardous waste container in a designated "Satellite
Accumulation Area" (SAA) within the laboratory.[7]

The SAA must be inspected weekly for any signs of leakage.[7]

Keep the waste container closed except when adding waste.[5]

Secondary containment is recommended to mitigate spills.[5]
Step 5: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management program to schedule a pickup.[6]
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e Follow your institution's specific procedures for requesting waste collection, which may
involve submitting a form detailing the waste contents.[6]

e Do not allow the waste to accumulate for more than one year, and ensure containers are
removed within three days of becoming full.[7]

Step 6: Spill Management

e In case of a spill, prevent further leakage if it is safe to do so.[2]
o Keep the material away from drains and water courses.[2]

o For solid spills, pick up the material mechanically.[3][4]

» For solutions, absorb the spill with an inert, finely-powdered material like diatomite or
universal binders.[2]

e Collect all contaminated materials in a sealed container, label it as hazardous waste, and
dispose of it according to the procedures outlined above.[2]

Prohibited Disposal Methods

e DO NOT dispose of Tomatine hydrochloride down the sanitary sewer or any drain.[2][5] Its
high aquatic toxicity poses a significant environmental risk.

e DO NOT dispose of Tomatine hydrochloride in the regular trash.[6][8]

o DO NOT attempt to neutralize Tomatine hydrochloride with strong acids or bases as these
are incompatible materials.[1][2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
Tomatine hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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